Cas no 19976-55-7 (2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide)
19976-55-7 structure
Product Name:2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide
CAS No:19976-55-7
MF:C32H44I2N2O5
MW:790.511114120483
CID:1390892
PubChem ID:29891
Update Time:2025-04-20
2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide
- 19976-55-7
- DTXSID80941907
- N,N'-[(2,5-Diphenylfuran-3,4-diyl)bis(carbonyloxyethane-2,1-diyl)]bis(N-ethyl-N-methylethan-1-aminium) diiodide
- Ammonium, diethyl(2-hydroxyethyl)methyl-, iodide, 2,5-diphenyl-3,4-furandicarboxylate (2:1)
- Diethyl(2-hydroxyethyl)methylammonium iodide 2,5-diphenyl-3,4-furandicarboxylate (2:1)
- 2,5-Diphenylfurandicarbonsaeure(3,4)bis((beta-diaethylamino)aethylestermethojodid) [German]
- 2,5-Diphenylfurandicarbonsaeure(3,4)bis((beta-diaethylamino)aethylestermethojodid)
-
- Inchi: 1S/C32H44N2O5.2HI/c1-7-33(5,8-2)21-23-37-31(35)27-28(32(36)38-24-22-34(6,9-3)10-4)30(26-19-15-12-16-20-26)39-29(27)25-17-13-11-14-18-25;;/h11-20H,7-10,21-24H2,1-6H3;2*1H/q+2;;/p-2
- InChI Key: OIRQXRDCQIHGOI-UHFFFAOYSA-L
- SMILES: [I-].[I-].O(C(C1=C(C2C=CC=CC=2)OC(C2C=CC=CC=2)=C1C(=O)OCC[N+](C)(CC)CC)=O)CC[N+](C)(CC)CC
Computed Properties
- Exact Mass: 745.7887
- Monoisotopic Mass: 790.133959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 41
- Rotatable Bond Count: 16
- Complexity: 692
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.7
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 65.74
2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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